Cas no 13096-53-2 (21-O-Acetyl 6β-Hydroxy Cortisol)

21-O-Acetyl 6β-Hydroxy Cortisol structure
13096-53-2 structure
Product Name:21-O-Acetyl 6β-Hydroxy Cortisol
CAS No:13096-53-2
Molecular Formula:C23H32O7
Molecular Weight:420.49598
CID:824669
PubChem ID:12070308

21-O-Acetyl 6β-Hydroxy Cortisol Properties

Names and Identifiers

    • 21-O-Acetyl 6β-Hydroxy Cortisol
    • [2-oxo-2-[(6R,8S,9S,10R,11S,13S,14S,17R)-6,11,17-trihydroxy-10,13-dimethyl-3-oxo-2,6,7,8,9,11,12,14,15,16-decahydro-1H-cyclopenta[a]phenanthren-17-yl]ethyl] acetate
    • 21-O-Acetyl 6
    • A,11
    • A,17,21-Tetrahydroxy-pregn-4-ene-3,20-dione 21-Acetate
    • A,17-Dihydroxy-corticosterone 21-Acetate
    • A-Hydroxy Cortisol
    • 21-O-Acetyl 62-Hydroxy Cortisol
    • 6alpha, 17-Dihydroxy-corticosterone 21-acetate
    • J-005913
    • 13096-53-2
    • 21-O-Acetyl 6beta-Hydroxy Cortisol
    • 21-O-Acetyl 6 alpha -Hydroxy Cortisol
    • InChIKey: UXZCDTDGPVVXFM-JACZHYLASA-N
    • Inchi: InChI=1S/C23H32O7/c1-12(24)30-11-19(28)23(29)7-5-15-14-9-17(26)16-8-13(25)4-6-21(16,2)20(14)18(27)10-22(15,23)3/h8,14-15,17-18,20,26-27,29H,4-7,9-11H2,1-3H3/t14-,15-,17+,18-,20+,21-,22-,23-/m0/s1
    • SMILES: CC(=O)OCC(=O)C1(CCC2C1(CC(C3C2CC(C4=CC(=O)CCC34C)O)O)C)O

Computed Properties

  • Exact Mass: 420.21500
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 7
  • Rotatable Bond Count: 4
  • Monoisotopic Mass: 420.21480336g/mol
  • Heavy Atom Count: 30
  • Complexity: 818
  • Isotope Atom Count: 0
  • Defined Atom Stereocenter Count: 8
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Covalently-Bonded Unit Count: 1
  • XLogP3: 0.9
  • Topological Polar Surface Area: 121Ų

Experimental Properties

  • LogP: 1.32320
  • PSA: 121.13000

21-O-Acetyl 6β-Hydroxy Cortisol Pricemore >>

Enterprise No. Product Name Cas No. Purity Specification Price Update Time Inquiry
A2B Chem LLC
AE39257-1mg
6b,17-Dihydroxy-corticosterone 21-acetate
13096-53-2
1mg
$1163.00 2024-04-20
TRC
A178880-1mg
21-O-Acetyl 6β-Hydroxy Cortisol
13096-53-2
1mg
$ 69.00 2023-04-19
SHENG KE LU SI SHENG WU JI SHU
sc-391469-5 mg
21-O-Acetyl 6α-Hydroxy Cortisol,
13096-53-2
5mg
¥2,858.00 2023-07-11
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